Cas no 392326-49-7 (N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dimethylsulfamoyl)benzamide)

• Product Name: N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dimethylsulfamoyl)benzamide
• CAS No: 392326-49-7
• MF: C₁₇H₁₆ClN₃O₃S₂
• MW: 409.91024017334
• CID: 6242105
• PubChem ID: 5019345
• Update Time: 2025-10-29

N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dimethylsulfamoyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dimethylsulfamoyl)benzamide
• 392326-49-7
• SR-01000109611
• N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-4-(dimethylsulfamoyl)benzamide
• (Z)-N-(6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-(N,N-dimethylsulfamoyl)benzamide
• SR-01000109611-1
• F0447-0323
• AKOS024577819
• N-[(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(dimethylsulfamoyl)benzamide
• Oprea1_421236

• Inchi： 1S/C17H16ClN3O3S2/c1-20(2)26(23,24)13-7-4-11(5-8-13)16(22)19-17-21(3)14-9-6-12(18)10-15(14)25-17/h4-10H,1-3H3/b19-17-
• InChI Key： MPNKJFNXGKIHTL-ZPHPHTNESA-N
• SMILES： ClC1C=CC2=C(C=1)S/C(=N\C(C1C=CC(=CC=1)S(N(C)C)(=O)=O)=O)/N2C

Computed Properties

• Exact Mass: 409.0321614g/mol
• Monoisotopic Mass: 409.0321614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dimethylsulfamoyl)benzamide

N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dimethylsulfamoyl)benzamide: A Comprehensive Overview

The compound with CAS No 392326-49-7, known as N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dimethylsulfamoyl)benzamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential applications in drug development, particularly in the treatment of various diseases.

N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol is a key structural component of this compound. The benzothiazole moiety is well-known for its versatility in medicinal chemistry, often serving as a scaffold for designing bioactive molecules. The presence of a dimethylsulfamoyl group further enhances the compound's pharmacological properties by improving solubility and stability. This combination makes the compound a strong candidate for exploring novel therapeutic interventions.

Recent research has focused on the synthesis and characterization of this compound, employing advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These methods have enabled researchers to optimize the synthesis process, ensuring higher yields and purities. The compound's biological activity has been evaluated in various assays, including anti-inflammatory and antioxidant tests, where it has shown remarkable performance.

The pharmacokinetic profile of N-(2Z)-6-chloro-3-methyl... has also been a subject of extensive study. Preclinical trials have demonstrated favorable absorption and metabolism characteristics, making it a promising lead compound for drug development. Furthermore, its toxicological evaluation has revealed minimal adverse effects at therapeutic doses, which is a critical factor for its potential clinical application.

In conclusion, N-(2Z)-6-chloro... represents a significant advancement in the field of organic synthesis and pharmacology. Its unique structure and diverse biological activities position it as a valuable asset in the quest for innovative therapeutic agents.